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Compound of Interest

Compound Name: Nigrosin (alcohol soluble)

Cat. No.: B15341786

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the absorption spectrum and maximum
absorbance (Amax) of alcohol-soluble nigrosin, also known as Solvent Black 5. The information
presented herein is curated for researchers, scientists, and professionals in drug development
who utilize this dye in various applications, including as a staining agent or a component in
formulations. This document outlines the core spectral characteristics of alcohol-soluble
nigrosin, detailed experimental protocols for its analysis, and a summary of quantitative data.

Core Concepts: Absorption Spectroscopy

Absorption spectroscopy is a fundamental analytical technique used to measure the absorption
of light by a substance. When a molecule absorbs light, electrons are promoted to higher
energy levels. The wavelength of light absorbed corresponds to the energy difference between
the electronic ground state and the excited state. A UV-Visible (UV-Vis) spectrophotometer is
employed to measure the absorbance of a sample across a range of wavelengths, generating
an absorption spectrum. The wavelength at which the maximum absorbance occurs is denoted
as Amax, a key characteristic for identifying and quantifying a substance.

Quantitative Data: Spectral Properties of Alcohol-
Soluble Nigrosin
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The following table summarizes the key quantitative data related to the absorption spectrum of
alcohol-soluble nigrosin in an alcohol-based solvent, primarily ethanol.

Parameter Value Solvent Notes

Multiple sources
confirm this range.[1]
565 - 567 nm Ethanol/Alcohol [21[3][4][5] Thermo
Scientific specifies a
Amax of 565 + 3nm.[6]

Maximum Absorbance

Wavelength (Amax)

For a concentration of
Specific Absorptivity 0.025 g/L.[2] This
200 - 300 50% Ethanol _
(A1% 1cm) value is useful for

guantitative analysis.

Appearance in
_ Blue-black Ethanol [7]
Solution

Experimental Protocol: Determination of Absorption
Spectrum and Amax

This section provides a detailed methodology for preparing an alcohol-soluble nigrosin solution
and measuring its absorption spectrum using a UV-Vis spectrophotometer.

Materials and Equipment:

¢ Alcohol-soluble nigrosin powder (e.g., Solvent Black 5)
o Ethanol (spectroscopic grade or equivalent)

e Volumetric flasks (e.g., 10 mL, 100 mL)

e Analytical balance

e Magnetic stirrer and stir bar

e Quartz or glass cuvettes (1 cm path length)
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o UV-Visible Spectrophotometer (double beam recommended)
e Lint-free tissues
Procedure:

o Preparation of a Stock Solution (e.g., 0.1 g/L): a. Accurately weigh 10 mg of alcohol-soluble
nigrosin powder using an analytical balance. b. Transfer the powder to a 100 mL volumetric
flask. c. Add approximately 70 mL of spectroscopic grade ethanol to the flask. d. Place a
magnetic stir bar in the flask and stir the solution on a magnetic stirrer until the nigrosin is
completely dissolved. This may take some time as nigrosin can be slow to dissolve. Gentle
warming can be applied if necessary, but the solution should be cooled to room temperature
before final dilution. e. Once dissolved, dilute the solution to the 100 mL mark with ethanol. f.
Stopper the flask and invert it several times to ensure homogeneity.

e Preparation of a Working Solution (e.g., 0.01 g/L): a. Pipette 10 mL of the stock solution into
a 100 mL volumetric flask. b. Dilute to the mark with spectroscopic grade ethanol. c. Mix
thoroughly by inverting the flask.

e Spectrophotometer Setup and Measurement: a. Turn on the UV-Vis spectrophotometer and
allow it to warm up and self-calibrate according to the manufacturer's instructions. b. Set the
wavelength range for the scan (e.g., 400 nm to 700 nm). c. Fill a clean cuvette with
spectroscopic grade ethanol to serve as the blank. Ensure there are no air bubbles. d. Wipe
the optical surfaces of the cuvette with a lint-free tissue. e. Place the blank cuvette in the
reference holder of the spectrophotometer. f. Rinse another clean cuvette with a small
amount of the working nigrosin solution. g. Fill the sample cuvette with the working nigrosin
solution and wipe it clean. h. Place the sample cuvette in the sample holder. i. Perform a
baseline correction or "auto-zero" with the blank. j. Run the spectral scan to obtain the
absorption spectrum of the alcohol-soluble nigrosin solution.

» Data Analysis: a. From the resulting spectrum, identify the wavelength at which the
maximum absorbance occurs (Amax). b. Record the absorbance value at the Amax.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the absorption
spectrum of alcohol-soluble nigrosin.
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Caption: Experimental workflow for determining the absorption spectrum of alcohol-soluble
nigrosin.

This comprehensive guide provides the necessary information for the accurate and
reproducible analysis of the spectral properties of alcohol-soluble nigrosin. Adherence to these
protocols will ensure high-quality data for research and development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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